Cas no 854381-39-8 (Spirosolane-3,23,27-triol; (3β,5α,22R,23R,25S)-form)

• Product Name: Spirosolane-3,23,27-triol; (3β,5α,22R,23R,25S)-form
• CAS No: 854381-39-8
• MF: C₂₇H₄₅NO₄
• MW: 447.650508642197
• CID: 6728210
• Update Time: 2024-03-03

Spirosolane-3,23,27-triol; (3β,5α,22R,23R,25S)-form Chemical and Physical Properties

Names and Identifiers

• Spirosolane-3,23,27-triol; (3β,5α,22R,23R,25S)-form

• Inchi： 1S/C27H45NO4/c1-15-24-22(32-27(15)23(31)10-16(14-29)13-28-27)12-21-19-5-4-17-11-18(30)6-8-25(17,2)20(19)7-9-26(21,24)3/h15-24,28-31H,4-14H2,1-3H3
• InChI Key： FBKQAVWTYDQPAB-UHFFFAOYSA-N
• SMILES： CC1C2(C(O)CC(CO)CN2)OC2CC3C(C12)(C)CCC1C3CCC2C1(C)CCC(O)C2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• XLogP3: 5.806

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives